Cas no 1073355-22-2 (2-(4-(tert-Butyl)phenethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-(tert-Butyl)phenethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1073355-22-2
• MF: C₁₈H₂₉BO₂
• MW: 288.232665777206
• CID: 857021
• PubChem ID: 46739059
• Update Time: 2025-04-19

2-(4-(tert-Butyl)phenethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butyl)phenethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-(4-TERT-BUTYLPHENYL)ETHYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3,4-DIMETHOXY-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID
• 2-(4-tert-Butylphenyl)ethylboronic acid pinacol ester
• 2-(4-tert-butylphenylethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS022173472
• DTXSID50674694
• 1073355-22-2
• J-001870

• Inchi： 1S/C18H29BO2/c1-16(2,3)15-10-8-14(9-11-15)12-13-19-20-17(4,5)18(6,7)21-19/h8-11H,12-13H2,1-7H3
• InChI Key： MWFMSBIXSIIMIW-UHFFFAOYSA-N
• SMILES： O1B(CCC2C=CC(=CC=2)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.22600
• Monoisotopic Mass: 288.2260603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.61880